N-(1,1-dioxidotetrahydrothiophen-3-yl)-4-isopropyl-N-methylbenzenesulfonamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-methyl-4-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C14H21NO4S2/c1-11(2)12-4-6-14(7-5-12)21(18,19)15(3)13-8-9-20(16,17)10-13/h4-7,11,13H,8-10H2,1-3H3
• InChI Key: NJPQSQOXUACRDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)S(=O)(=O)N(C)C2CCS(=O)(=O)C2
• Molecular Formula: C14H21NO4S2
• Molecular Weight: 331.5 g/mol

Description

Synthesis Analysis

While specific synthesis information for the requested compound is not available, a related compound, a series of N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers, has been synthesized and characterized as G protein-gated inwardly-rectifying potassium (GIRK) channel activators.

Scientific Research Applications

Potassium Channel Activators

. GIRK channels play a crucial role in regulating the electrical activity of cells, and their activation can have various effects depending on the type of cell. In neurons, for example, activation of GIRK channels can lead to hyperpolarization, reducing the cell’s excitability and thus having a potential role in treating neurological disorders.

Drug Discovery and Synthesis

. .

Metabolic Stability Studies

. These assays are used to assess the drug metabolism and pharmacokinetic properties of new compounds. .

Chemical Probes

. Chemical probes are powerful tools used in biology and pharmacology to study the function of a biomolecule in its natural context.

Future Directions

While specific future directions for the requested compound are not available, the discovery and characterization of a series of N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers as GIRK channel activators suggest potential therapeutic applications.